Cas no 1400997-21-8 (2-chloro-1-(3-methyl-4-nitrophenyl)ethan-1-one)

• Product Name: 2-chloro-1-(3-methyl-4-nitrophenyl)ethan-1-one
• CAS No: 1400997-21-8
• MF: C₉H₈ClNO₃
• MW: 213.617721557617
• CID: 5957779
• PubChem ID: 80146944
• Update Time: 2025-10-10

2-chloro-1-(3-methyl-4-nitrophenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(3-methyl-4-nitrophenyl)ethan-1-one
• 1400997-21-8
• AKOS018708527
• SCHEMBL12609555
• 2-chloro-1-(3-methyl-4-nitrophenyl)ethanone
• EN300-1964860
• SRZQNPWJNHMSGZ-UHFFFAOYSA-N

• Inchi： 1S/C9H8ClNO3/c1-6-4-7(9(12)5-10)2-3-8(6)11(13)14/h2-4H,5H2,1H3
• InChI Key： SRZQNPWJNHMSGZ-UHFFFAOYSA-N
• SMILES： ClCC(C1C=CC(=C(C)C=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 213.0192708g/mol
• Monoisotopic Mass: 213.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 62.9Ų

Additional information on 2-chloro-1-(3-methyl-4-nitrophenyl)ethan-1-one

2-Chloro-1-(3-Methyl-4-Nitrophenyl)Ethan-1-One: A Comprehensive Overview

2-Chloro-1-(3-Methyl-4-Nitrophenyl)Ethan-1-One, also known by its CAS number CAS No. 1400997-21-8, is a versatile organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a chloro group attached to the ethanone moiety and a substituted phenyl ring. The phenyl group is further modified with a methyl and a nitro substituent, making it a highly functionalized molecule with potential for further chemical transformations.

The synthesis of 2-Chloro-1-(3-Methyl-4-Nitrophenyl)Ethan-1-One involves a series of well-established organic reactions. The starting material is typically a substituted acetophenone derivative, which undergoes chlorination to introduce the chloro group at the desired position. The nitration and methylation steps are carefully controlled to ensure the correct substitution pattern on the aromatic ring. This compound serves as an important intermediate in the synthesis of more complex molecules, particularly in pharmaceutical and agrochemical industries.

Recent studies have highlighted the potential of 2-Chloro-1-(3-Methyl-4-Nitrophenyl)Ethan-1-One in drug discovery. Researchers have explored its ability to act as a building block for bioactive compounds, particularly in the development of kinase inhibitors and other enzyme-targeted drugs. The presence of both electron-withdrawing (nitro) and electron-donating (methyl) groups on the aromatic ring provides opportunities for fine-tuning the electronic properties of the molecule, which is crucial for optimizing biological activity.

In addition to its role in drug discovery, this compound has found applications in materials science. Its ability to undergo various condensation reactions makes it valuable in the synthesis of polymeric materials with tailored properties. For instance, it has been used in the preparation of thermally stable polymers, which are essential for high-performance applications such as aerospace and electronics.

The physical properties of 2-Chloro-1-(3-Methyl-4-Nitrophenyl)Ethan-1-One are well-documented. It has a melting point of approximately 65°C and a boiling point around 350°C under standard conditions. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in both laboratory-scale experiments and industrial processes.

From an environmental perspective, studies have been conducted to assess the biodegradability and toxicity of this compound. Results indicate that it is moderately biodegradable under aerobic conditions, with degradation rates influenced by pH and temperature. However, further research is needed to fully understand its environmental impact and develop strategies for safe disposal.

In conclusion, 2-Chloro-1-(3-Methyl-4-Nitrophenyl)Ethan-1-One is a multifaceted compound with wide-ranging applications across various disciplines. Its unique structure, combined with its ability to undergo diverse chemical transformations, positions it as an important tool in modern chemistry. As research continues to uncover new potential uses for this compound, its significance in both academic and industrial settings is expected to grow.